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Compound of Interest

Compound Name: Matsukaze-lactone

Cat. No.: B1162303 Get Quote

A comprehensive review of the currently available scientific literature reveals a significant lack

of specific data on the efficacy and mechanism of action of Matsukaze-lactone. This scarcity

of information precludes a direct and objective comparison against established standard-of-

care drugs for any specific therapeutic indication.

Matsukaze-lactone is a coumarin compound that has been isolated from the leaves of the

plant Boenninghausenia albiflora[1][2]. While research has been conducted on the extracts of

this plant and other compounds it contains, Matsukaze-lactone itself has not been the subject

of extensive investigation.

General Context: Coumarins and Boenninghausenia
albiflora
Coumarins, the class of compounds to which Matsukaze-lactone belongs, are known to

exhibit a wide range of biological activities. Studies on various coumarins have demonstrated

their potential as anti-inflammatory, antioxidant, anticancer, and antiplatelet agents[3][4].

The plant Boenninghausenia albiflora has been a source of various bioactive compounds. For

instance, daphnoretin methyl ether, another compound isolated from this plant, has been

identified as a subtype-nonspecific Retinoid X Receptor (RXR) agonist[2]. This finding suggests

its potential as a therapeutic agent for cancer and metabolic diseases, with bexarotene being a

synthetic RXR agonist used in clinical settings[2]. However, it is crucial to note that these

activities are not directly attributed to Matsukaze-lactone.
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One study listed Matsukaze-lactone among herbal compounds associated with breast cancer,

but did not provide any specific data on its efficacy or mechanism of action[5].

Limitations in Benchmarking
Due to the absence of published experimental data on Matsukaze-lactone, the core

requirements of this comparison guide cannot be fulfilled. Specifically:

Data Presentation: There is no quantitative data available to summarize in comparative

tables.

Experimental Protocols: No detailed methodologies for key experiments involving

Matsukaze-lactone have been published.

Signaling Pathways and Workflows: The signaling pathways modulated by Matsukaze-
lactone have not been elucidated, making it impossible to create the requested diagrams.

Further research, including in vitro and in vivo studies, is required to determine the biological

activity, efficacy, and mechanism of action of Matsukaze-lactone. Without such fundamental

data, any comparison to standard-of-care drugs would be purely speculative. We will continue

to monitor the scientific literature for new information on this compound and will update this

guide as new data becomes available.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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